Cas no 898459-31-9 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide
• CAS No: 898459-31-9
• MF: C₁₈H₂₀N₂O₄S₂
• MW: 392.492402076721
• CID: 5485038
• Update Time: 2025-05-20

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-3-ethylsulfonylbenzamide
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C18H20N2O4S2/c1-4-26(23,24)12-7-5-6-11(8-12)16(22)20-17-19-13-9-18(2,3)10-14(21)15(13)25-17/h5-8H,4,9-10H2,1-3H3,(H,19,20,22)
• InChI Key： FZPJVEOEZHJEKY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide

Comprehensive Overview of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 898459-31-9)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 898459-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. The presence of both ethanesulfonyl and benzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly those with sulfonyl and amide functionalities. These structural elements are often associated with enhanced bioavailability and target specificity, making them valuable in the design of novel therapeutic agents. The compound N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide exemplifies this trend, as researchers investigate its potential interactions with biological targets such as enzymes and receptors.

One of the key reasons for the rising popularity of this compound is its relevance to current drug discovery trends, including the search for small-molecule inhibitors and modulators of protein-protein interactions. The 5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl core is particularly noteworthy, as it resembles scaffolds found in several clinically approved drugs. This has led to increased scrutiny of its pharmacokinetic properties and mechanism of action in preclinical studies.

From a synthetic chemistry perspective, the preparation of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide involves multi-step organic transformations, including condensation reactions and sulfonylation processes. Researchers have optimized these synthetic routes to improve yield and purity, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 898459-31-9 serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical data and research literature.

In the context of medicinal chemistry, this compound has been explored for its potential role in addressing unmet medical needs. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against various disease targets. Additionally, the ethanesulfonyl group may contribute to improved solubility and metabolic stability, which are critical factors in drug development. These attributes align with the growing demand for bioavailable and target-specific compounds in the pharmaceutical industry.

The compound's relevance extends beyond traditional drug discovery, as it also finds applications in chemical biology and proteomics. Researchers utilize such molecules as chemical probes to elucidate biological pathways and identify novel therapeutic targets. The benzothiazole scaffold, in particular, has been employed in the development of fluorescent dyes and imaging agents, further highlighting the versatility of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide.

As the scientific community continues to explore the potential of small-molecule therapeutics, compounds like N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide are likely to remain at the forefront of research. Their ability to interact with specific biological targets while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles makes them invaluable tools in modern drug development. Future studies may focus on optimizing its structure for enhanced potency and selectivity, paving the way for potential clinical applications.

In summary, N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-(ethanesulfonyl)benzamide (CAS No. 898459-31-9) represents a compelling example of how benzothiazole derivatives can be tailored for specific biomedical applications. Its unique combination of sulfonyl and amide functionalities, coupled with its drug-like properties, positions it as a promising candidate for further investigation. As research in this area progresses, this compound may contribute to the development of next-generation therapeutics addressing a wide range of health challenges.